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Compound of Interest

Compound Name: CM-118

CAS No.: 1370652-56-4

Cat. No.: B606736

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers involved in the synthesis of superheavy elements, with a specific focus

on optimizing beam energy for the production of Oganesson (Og, Z=118).

Frequently Asked Questions (FAQs)
Q1: What is the most effective nuclear reaction for producing Oganesson (Element 118)?

A1: The most successful and experimentally verified reaction for the synthesis of Oganesson is

the fusion of a Calcium-48 (⁴⁸Ca) projectile with a Californium-249 (²⁴⁹Cf) target.[1] This "hot

fusion" reaction leads to the formation of the compound nucleus ²⁹⁷Og, which then evaporates

neutrons to form isotopes of Oganesson. The most commonly observed isotope is ²⁹⁴Og,

produced through the 3n evaporation channel (²⁴⁹Cf(⁴⁸Ca,3n)²⁹⁴Og).

Q2: What is the optimal beam energy for the ⁴⁸Ca beam in this reaction?

A2: The selection of an optimal beam energy is critical for maximizing the production cross-

section.[2] Experiments have shown that a beam energy range of 245 MeV to 252 MeV for the

⁴⁸Ca ions is effective. Increasing the beam energy from 245 MeV to 251 MeV has been
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observed to increase the production of element 118 by approximately a factor of two.[1] It is

crucial to tune the energy to achieve a compound nucleus excitation energy of around 35 MeV,

which is predicted to be the maximum for the 3n evaporation channel.[1]

Q3: What are the typical production cross-sections for Oganesson?

A3: The production cross-sections for Oganesson are extremely small, on the order of

picobarns (pb). For the ²⁴⁹Cf(⁴⁸Ca,3n)²⁹⁴Og reaction, observed cross-sections are in the range

of 0.3 to 0.9 pb.[3][4][5] This incredibly low probability necessitates long irradiation times and

high beam intensities to produce even a few atoms.

Q4: How is the synthesized Oganesson isotope identified?

A4: Oganesson is identified by detecting its characteristic alpha decay chain. The isotope ²⁹⁴Og

undergoes a series of alpha decays, transforming into lighter elements.[6] This decay chain is a

unique fingerprint of the parent nucleus. The detection system must be able to correlate the

initial implantation of the recoil nucleus with the subsequent alpha particles emitted at specific

energies and time intervals.[7]

Experimental Protocols
Target Preparation
The target material, Californium-249, is a rare and highly radioactive actinide.[8] The target is

typically prepared by depositing a thin layer of ²⁴⁹Cf oxide (CfO₂) onto a durable backing

material, such as a 1.5-µm titanium foil.[1] The target is often mounted on a rotating wheel to

withstand the intense ⁴⁸Ca beam without being destroyed.

Experimental Workflow
The production and identification of Oganesson involves a multi-stage process, from ion

generation to data analysis. A high-intensity beam of ⁴⁸Ca ions is generated in an Electron

Cyclotron Resonance (ECR) ion source and accelerated by a cyclotron, such as the U400 at

the Flerov Laboratory of Nuclear Reactions (FLNR), JINR.[1][9] The beam then bombards the

²⁴⁹Cf target. The resulting fusion products, including the Oganesson nuclei, recoil out of the

target and are separated from the unreacted beam particles and other reaction byproducts by a

gas-filled recoil separator, like the Dubna Gas-Filled Recoil Separator (DGFRS).[7][10] The
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separated nuclei are then implanted into a position-sensitive detector, typically a Double-Sided

Silicon Strip Detector (DSSSD), where their subsequent alpha decay chains are recorded and

analyzed.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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